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Compound of Interest

Compound Name: Ethyl 2,3-dicyanopropionate

Cat. No.: B024328 Get Quote

Synthesis of Ethyl 2,3-Dicyanopropionate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of ethyl 2,3-
dicyanopropionate from ethyl cyanoacetate. Ethyl 2,3-dicyanopropionate is a valuable

intermediate in organic synthesis, notably in the production of agrochemicals like the

insecticide Fipronil.[1][2] This document details the underlying reaction mechanism, various

experimental protocols, and the quantitative outcomes of different synthetic strategies.

Reaction Overview and Mechanism
The synthesis of ethyl 2,3-dicyanopropionate from ethyl cyanoacetate typically proceeds via

a base-catalyzed reaction involving a formaldehyde source and a cyanide salt. The overall

transformation can be described as a tandem Knoevenagel condensation and Michael addition.

The reaction mechanism is initiated by the deprotonation of ethyl cyanoacetate at the α-carbon,

forming a resonance-stabilized enolate. This enolate then participates in a Knoevenagel

condensation with formaldehyde. The resulting ethyl 2-cyanoacrylate is a key intermediate.

Subsequently, a cyanide ion, generated from the cyanide salt, acts as a nucleophile in a

Michael addition to the electron-deficient β-carbon of the ethyl 2-cyanoacrylate. The final

product, ethyl 2,3-dicyanopropionate, is obtained after an aqueous workup and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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